Cas no 951122-54-6 (2-(Bromomethyl)-5-phenylbenzo[d]thiazole)

• Product Name: 2-(Bromomethyl)-5-phenylbenzo[d]thiazole
• CAS No: 951122-54-6
• MF: C₁₄H₁₀BrNS
• MW: 304.204901218414
• CID: 1093102
• PubChem ID: 59402789
• Update Time: 2025-04-20

2-(Bromomethyl)-5-phenylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-phenylbenzo[d]thiazole
• 2-(bromomethyl)-5-phenyl-1,3-benzothiazole
• 951122-54-6
• SCHEMBL203384

• Inchi： 1S/C14H10BrNS/c15-9-14-16-12-8-11(6-7-13(12)17-14)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： JKZOPYMOLLPFFI-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2S1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 302.97173g/mol
• Monoisotopic Mass: 302.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles